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Compound of Interest

Compound Name: Diethyl sec-butylethylmalonate

Cat. No.: B054290 Get Quote

This guide provides a comparative analysis of the mass spectrometric behavior of Diethyl sec-
butylethylmalonate, a key intermediate in various chemical syntheses. The following sections

detail its expected fragmentation pattern under electron ionization (EI) and compare it with the

known fragmentation of a structurally similar compound, Diethyl sec-butylmalonate. This guide

is intended for researchers, scientists, and drug development professionals utilizing mass

spectrometry for the identification and characterization of small molecules.

Data Summary
The table below summarizes the predicted major mass-to-charge ratios (m/z) for Diethyl sec-
butylethylmalonate and compares them with available data for the related compound, Diethyl

sec-butylmalonate. The predicted fragments for Diethyl sec-butylethylmalonate are based on

common fragmentation pathways observed for diethyl malonate derivatives.[1][2]
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Feature
Diethyl sec-
butylethylmalonate
(Predicted)

Diethyl sec-butylmalonate
(Reference)

Molecular Formula C13H24O4 C11H20O4

Molecular Weight 244.33 g/mol [3] 216.27 g/mol

Molecular Ion (M+)
m/z 244 (low intensity or

absent)

m/z 216 (low intensity or

absent)

Loss of Ethyl Radical (-C2H5) m/z 215 m/z 187

Loss of Ethoxy Radical (-

OC2H5)
m/z 199 m/z 171

Loss of Carboethoxy Group (-

COOC2H5)
m/z 171 m/z 143

Loss of sec-Butyl Radical (-

C4H9)
m/z 187 m/z 159

Loss of Diethyl Malonate

Moiety

Not a primary fragmentation

pathway
m/z 57 (from sec-butyl cation)

Base Peak Likely m/z 171 or m/z 187

Not explicitly stated, but likely

a fragment from the loss of an

ethyl or sec-butyl group.

Experimental Protocols
The data presented in this guide is based on standard gas chromatography-mass spectrometry

(GC-MS) protocols for the analysis of small, volatile organic molecules.

Sample Preparation: A dilute solution of the analyte (e.g., 1 mg/mL) is prepared in a volatile

organic solvent such as dichloromethane or ethyl acetate.

GC-MS System:

Gas Chromatograph: Agilent 7890B GC or equivalent.
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Mass Spectrometer: Agilent 5977A MSD or equivalent.

Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

Chromatographic Conditions:

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Inlet Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to

280 °C at a rate of 10 °C/min, and hold for 5 minutes.

Mass Spectrometer Conditions:

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 40-400.

Fragmentation Pathway Analysis
The fragmentation of Diethyl sec-butylethylmalonate under electron ionization is expected to

follow pathways common to substituted diethyl malonates. The initial ionization event will form

a molecular ion (M+), which may be of low abundance or not observed at all.[1] Subsequent

fragmentation will likely involve the cleavage of the C-C bonds adjacent to the central carbon of

the malonate core and cleavages within the ester groups.
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Caption: Predicted electron ionization fragmentation pathway of Diethyl sec-
butylethylmalonate.

Comparison with Alternatives
Diethyl sec-butylmalonate:

As a close structural analog, Diethyl sec-butylmalonate provides a valuable reference for

predicting the mass spectrometric behavior of Diethyl sec-butylethylmalonate. The primary

difference is the presence of an additional ethyl group on the central carbon of the target

molecule. This leads to an increase in the molecular weight by 28 amu (C2H4).

The fragmentation of Diethyl sec-butylmalonate is also characterized by the loss of alkyl and

alkoxy groups.[1][2] The loss of the malonate moiety (M-159) is a significant fragmentation

pathway for many 2-substituted diethyl malonates.[1] However, for compounds with larger alkyl

substituents, fragmentation is often dominated by cleavage of the substituent itself.

Alternative Analytical Techniques:
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While GC-MS with electron ionization is a standard and effective method for the analysis of

Diethyl sec-butylethylmalonate, other techniques can provide complementary information:

Chemical Ionization (CI): A softer ionization technique that typically results in a more

abundant molecular ion or protonated molecule ([M+H]+), which can be useful for confirming

the molecular weight.

High-Resolution Mass Spectrometry (HRMS): Provides highly accurate mass

measurements, allowing for the determination of the elemental composition of the parent ion

and its fragments. This can be crucial for distinguishing between isobaric species.

Tandem Mass Spectrometry (MS/MS): Can be used to further fragment specific ions,

providing more detailed structural information and confirming fragmentation pathways.

In conclusion, the mass spectrometry analysis of Diethyl sec-butylethylmalonate, when

guided by the principles of fragmentation of related malonate esters, allows for its confident

identification and characterization. The comparison with structurally similar compounds and the

consideration of alternative analytical techniques can further enhance the reliability of the

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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